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Compound of Interest

Compound Name: Niazo

Cat. No.: B1210944 Get Quote

Synthesis of Diazo Compounds
The synthesis of diazo compounds can be achieved through various established methods,

each with its own advantages and substrate scope. Common synthetic routes include:

Diazo Transfer: This method involves the transfer of a diazo group from a donor, such as

tosyl azide, to an active methylene compound.[1][2]

Diazotization of Amines: Primary amines can be converted to diazonium salts, which can

then be deprotonated to form diazo compounds.[1][2]

Oxidation of Hydrazones: Hydrazones can be oxidized using various reagents, such as

manganese dioxide or lead tetraacetate, to yield diazo compounds.[1][3]

From N-Alkyl-N-nitroso Compounds: The rearrangement of N-alkyl-N-nitroso compounds is

another route to synthesize diazo compounds.[1]

A general workflow for the synthesis of diazo compounds from hydrazones is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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